
A Comprehensive Technical Guide to 4,6-
Dichloro-2-methyl-5-nitropyrimidine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4,6-Dichloro-2-methyl-5-

nitropyrimidine

Cat. No.: B082758 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

detailed overview of the chemical and physical properties of 4,6-Dichloro-2-methyl-5-
nitropyrimidine, including its synthesis.

Core Compound Data
4,6-Dichloro-2-methyl-5-nitropyrimidine is a chemical compound with the CAS number

13162-43-1.[1] Its molecular and physical properties are summarized in the table below.

Property Value Source

Molecular Formula C₅H₃Cl₂N₃O₂ [1][2]

Molecular Weight 208.00 g/mol [1][3][2]

Boiling Point 310.4°C at 760 mmHg [1]

Density 1.626 g/cm³ (Predicted)

Topological Polar Surface Area

(TPSA)
68.92 Å² [3]

LogP 2.00002 [3]
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Experimental Protocols: Synthesis of 4,6-Dichloro-
2-methyl-5-nitropyrimidine
An efficient and convenient synthesis of 4,6-dichloro-2-methyl-5-nitropyrimidine has been

described, achieving a notable yield.[4] The process involves a multi-step synthesis starting

from acetamidine hydrochloride and diethyl malonate.

Step 1: Cyclization to 4,6-Dihydro-2-methyl-pyrimidine The initial step is a cyclization reaction

involving acetamidine hydrochloride and diethyl malonate. This reaction is conducted in the

presence of sodium methoxide and results in the formation of 4,6-dihydro-2-methyl-pyrimidine

with a high yield of 91.2%.[4]

Step 2: Nitration to 4,6-Dihydro-2-methyl-5-nitropyrimidine The product from the first step, 4,6-

dihydro-2-methyl-pyrimidine, undergoes nitration. This is achieved using a mixture of nitric acid,

trichloroacetic acid, and acetic acid. This nitration step yields 4,6-dihydro-2-methyl-5-

nitropyrimidine with a yield of 88.3%.[4]

Step 3: Chlorination to 4,6-Dichloro-2-methyl-5-nitropyrimidine The final step is the

chlorination of 4,6-dihydro-2-methyl-5-nitropyrimidine. This is accomplished using phosphorus

oxytrichloride to produce the target compound, 4,6-dichloro-2-methyl-5-nitropyrimidine, with

a yield of 82.6%.[4]

A similar synthetic approach is noted for a related compound, 4,6-dichloro-2-methylthio-5-

nitropyrimidine, which also starts from diethyl malonate and involves nitration, cyclization,

methylation, and a final chlorination step using phosphorus oxychloride.[5]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4,6-Dichloro-2-methyl-5-
nitropyrimidine.
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Starting Materials

Synthesis Steps

Intermediates & Final Product

Acetamidine Hydrochloride

Step 1: Cyclization
(Sodium Methoxide)

Diethyl Malonate

4,6-Dihydro-2-methyl-pyrimidine

Yield: 91.2%

Step 2: Nitration
(Mixed Acids)

4,6-Dihydro-2-methyl-5-nitropyrimidine

Yield: 88.3%

Step 3: Chlorination
(Phosphorus Oxytrichloride)

4,6-Dichloro-2-methyl-5-nitropyrimidine

Yield: 82.6%

Click to download full resolution via product page

Caption: Synthesis pathway of 4,6-Dichloro-2-methyl-5-nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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